Cas no 2384509-81-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methoxy-5-methylphenyl)amino)butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methoxy-5-methylphenyl)amino)butanoic acid
• CAS No: 2384509-81-1
• MF: C₂₇H₂₇NO₅
• MW: 445.506987810135
• CID: 5223670
• PubChem ID: 165914033
• Update Time: 2025-06-08

4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methoxy-5-methylphenyl)amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl](2-methoxy-5-methylphenyl)amino]-
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methoxy-5-methylphenyl)amino)butanoic acid

• Inchi： 1S/C27H27NO5/c1-18-13-14-25(32-2)24(16-18)28(15-7-12-26(29)30)27(31)33-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,13-14,16,23H,7,12,15,17H2,1-2H3,(H,29,30)
• InChI Key： MKSZTTNQTKVPGM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCN(C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)C1=CC(C)=CC=C1OC

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methoxy-5-methylphenyl)amino)butanoic acid

Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methoxy-5-methylphenyl)amino)butanoic acid (CAS: 2384509-81-1)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methoxy-5-methylphenyl)amino)butanoic acid (CAS: 2384509-81-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and small-molecule drugs. Recent studies have explored its potential applications in drug discovery, particularly in the development of targeted therapies for cancer and inflammatory diseases.

One of the key areas of research involving this compound is its role as a protecting group in solid-phase peptide synthesis (SPPS). The 9-fluorenylmethoxycarbonyl (Fmoc) group, a well-established protecting group in peptide chemistry, is integral to the molecule's structure. Researchers have investigated the efficiency and stability of this compound under various synthetic conditions, highlighting its advantages in terms of selectivity and ease of deprotection. These properties make it a valuable tool for the synthesis of complex peptide architectures.

In addition to its synthetic utility, recent studies have delved into the pharmacological potential of derivatives of 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methoxy-5-methylphenyl)amino)butanoic acid. For instance, modifications to the methoxy and methyl substituents on the phenyl ring have been shown to influence the compound's binding affinity to specific biological targets. Preliminary in vitro assays suggest that these derivatives exhibit promising activity against certain kinase enzymes, which are often implicated in cancer progression.

Another noteworthy development is the application of this compound in the design of prodrugs. By leveraging its carboxylic acid functionality, researchers have successfully conjugated it to various drug molecules, enhancing their solubility and bioavailability. This approach has been particularly effective in the context of orally administered therapeutics, where poor absorption often limits efficacy. Recent preclinical studies have demonstrated the potential of these prodrugs in improving pharmacokinetic profiles and reducing off-target effects.

Despite these advancements, challenges remain in the large-scale production and purification of 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methoxy-5-methylphenyl)amino)butanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with some studies reporting successful scale-up using continuous flow chemistry. These innovations are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, the ongoing research on 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methoxy-5-methylphenyl)amino)butanoic acid (CAS: 2384509-81-1) underscores its versatility and potential in drug discovery and development. Future studies are likely to explore its applications in emerging therapeutic areas, such as targeted protein degradation and immunomodulation. As the field continues to evolve, this compound is poised to play an increasingly important role in the design of next-generation pharmaceuticals.